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Compound of Interest

Compound Name: 5-Bromopyridine-2-carboxylic acid

Cat. No.: B189602

For researchers and scientists in the dynamic field of drug development, the proper handling
and disposal of specialized chemical reagents is a cornerstone of laboratory safety and
regulatory compliance. This guide provides essential, step-by-step procedures for the safe
disposal of 5-Bromopyridine-2-carboxylic acid, ensuring the protection of both laboratory
personnel and the environment.

Key Properties for Handling and Disposal

A thorough understanding of a substance's properties is the first step toward safe
management. Below is a summary of key quantitative data for 5-Bromopyridine-2-carboxylic

acid.
Property Value Source
Molecular Formula C6H4BrNO2 [1]
Molecular Weight 202.01 g/mol [1]
Physical State Solid [1]
Appearance White [1]
Melting Point >300 °C [1]
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Standard Operating Procedure for Disposal

The disposal of 5-Bromopyridine-2-carboxylic acid must be conducted in a manner that
mitigates its hazardous properties, which include causing skin and serious eye irritation, and
potential respiratory irritation.[2] Adherence to institutional, local, and national regulations is
mandatory.

Experimental Protocol: Waste Neutralization and
Disposal

Objective: To safely prepare and dispose of 5-Bromopyridine-2-carboxylic acid waste in
accordance with standard laboratory safety protocols and regulatory requirements.

Materials:
o Waste 5-Bromopyridine-2-carboxylic acid
o Approved, labeled hazardous waste container[1][2]
» Personal Protective Equipment (PPE):
o Chemical splash goggles[1]
o Appropriate protective gloves[1]
o Lab coat or other protective clothing[3]
e Fume hood or well-ventilated area[1]
e Chemical spill kit
Procedure:

o Personnel Protection: Before handling the chemical, don all required personal protective
equipment, including chemical splash goggles, gloves, and a lab coat.[1][3] All handling of
the solid material or its containers should be performed in a designated fume hood or a well-
ventilated area to avoid inhalation of dust.[1]
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» Waste Identification and Segregation:

o Confirm that the waste is solely 5-Bromopyridine-2-carboxylic acid. Do not mix with
other waste streams unless explicitly permitted by your institution's waste management
plan.

o Keep the chemical in its original container if possible.
» Containerization:

o Carefully transfer the waste material into a designated and clearly labeled hazardous
waste container.[1] The container must be robust, compatible with the chemical, and have
a tightly sealing lid to prevent leaks or spills.[2]

o Ensure the container is labeled with "Hazardous Waste" and the full chemical name: "5-
Bromopyridine-2-carboxylic acid.”

e Accidental Release Measures:
o In the event of a spill, use proper personal protective equipment.[1]
o Vacuum or sweep up the material and place it into a suitable disposal container.[1]
o Prevent the chemical from entering the environment, including drains.[1]

o Storage Pending Disposal:

o Store the sealed waste container in a designated, well-ventilated, and secure waste
accumulation area.[2][4]

o The storage area should be away from incompatible materials such as strong oxidizing
agents, strong acids, and strong bases.[2]

e Final Disposal:

o Arrange for the collection of the hazardous waste by your institution's Environmental
Health and Safety (EHS) department or a licensed chemical waste disposal contractor.
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o Dispose of the contents and the container at an approved waste disposal plant.[2][4][5]
Chemical waste generators are responsible for determining if a discarded chemical is
classified as hazardous waste and must consult federal, state, and local regulations for

complete and accurate classification.[1]

Disposal Workflow Visualization

The following diagram illustrates the logical steps and decision points involved in the proper
disposal of 5-Bromopyridine-2-carboxylic acid.
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Caption: Disposal workflow for 5-Bromopyridine-2-carboxylic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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